Cas no 1365968-79-1 ((4-(4-Fluoronaphthalen-1-yl)phenyl)methanol)

• Product Name: (4-(4-Fluoronaphthalen-1-yl)phenyl)methanol
• CAS No: 1365968-79-1
• MF: C₁₇H₁₃FO
• MW: 252.282928228378
• CID: 5706186
• PubChem ID: 56965532
• Update Time: 2025-10-15

(4-(4-Fluoronaphthalen-1-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(4-Fluoronaphthalen-1-yl)phenyl)methanol
• 1365968-79-1
• [4-(4-fluoronaphthalen-1-yl)phenyl]methanol
• 4-(4-Fluoronaphthalen-1-yl)benzyl alcohol

• MDL： MFCD21602089
• Inchi： 1S/C17H13FO/c18-17-10-9-14(15-3-1-2-4-16(15)17)13-7-5-12(11-19)6-8-13/h1-10,19H,11H2
• InChI Key： UZQZCGSNSKPXJW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=CC(CO)=CC=2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 252.095043196g/mol
• Monoisotopic Mass: 252.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on (4-(4-Fluoronaphthalen-1-yl)phenyl)methanol

(4-(4-Fluoronaphthalen-1-yl)phenyl)methanol: A Comprehensive Overview

The compound (4-(4-Fluoronaphthalen-1-yl)phenyl)methanol with CAS No. 1365968-79-1 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene ring system with a phenyl group and a hydroxymethyl substituent. The presence of the fluorine atom at the 4-position of the naphthalene ring introduces intriguing electronic and steric properties, making this compound a valuable subject for both fundamental research and practical applications.

Recent studies have highlighted the potential of (4-(4-Fluoronaphthalen-1-yl)phenyl)methanol in various areas, including drug discovery, material synthesis, and catalytic processes. Researchers have explored its role as a precursor in the synthesis of advanced materials such as organic semiconductors and stimuli-responsive polymers. The fluorine atom's electronegativity significantly influences the molecule's electronic properties, enabling it to act as an effective electron-withdrawing group in conjugated systems. This feature has been exploited in the development of novel optoelectronic materials with enhanced performance characteristics.

In the realm of pharmacology, (4-(4-Fluoronaphthalen-1-yl)phenyl)methanol has been investigated for its potential as a lead compound in drug design. Its structure provides a versatile scaffold for attaching bioactive groups, making it an attractive candidate for developing molecules with specific therapeutic effects. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of (4-(4-Fluoronaphthalen-1-yl)phenyl)methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and industrial applications. The use of palladium-catalyzed cross-coupling reactions has proven particularly effective in constructing the naphthophenolic framework, enabling precise control over the molecule's stereochemistry and regioselectivity.

From an environmental standpoint, (4-(4-Fluoronaphthalen-1-yl)phenyl)methanol demonstrates moderate biodegradability under controlled conditions. Studies have shown that its degradation pathways involve hydrolytic cleavage of the methoxy group and subsequent aromatic ring transformations. These findings are crucial for assessing the compound's environmental impact and ensuring its safe handling in industrial settings.

In conclusion, (4-(4-Fluoronaphthalen-1-yl)phenyl)methanol (CAS No. 1365968-79-1) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable electronic properties, positions it as a valuable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping the future of organic chemistry and related fields.